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Compound of Interest

Compound Name: 1,4-Dodecanediol

CAS No.: 38146-95-1

Cat. No.: B14677877

Get Quote

Executive Summary & Strategic Rationale
This guide addresses the formulation and application of 1,4-Dodecanediol (1,4-DDO), a

specialized asymmetric diol (CAS: 38146-95-1). Unlike its commoditized isomer, 1,12-

dodecanediol (which is linear and crystalline), 1,4-DDO possesses a unique structural

architecture: a short hydroxyl-terminated segment (C1–C4) and a long, hydrophobic pendant

tail (C5–C12).

The "Dangling Tail" Effect: In polymer science, particularly polyurethane (PU) and polyester

synthesis, 1,4-DDO acts as a non-migrating internal plasticizer. The octyl side-chain disrupts

the packing of hard segments, reducing crystallinity and modulus without the leaching risks

associated with external plasticizers (e.g., phthalates).

Key Applications:

Soft-Touch Coatings: Tuning the glass transition temperature (

) of PUs.
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Biodegradable Scaffolds: Introducing hydrophobicity to hydrolytically unstable polyesters

(e.g., PLGA/PCL blends) to modulate degradation rates.

Transdermal Drug Delivery: Acting as a permeation enhancer due to its amphiphilic

surfactant-like structure.

Chemical Profile & Isomer Comparison
To formulate effectively, one must distinguish 1,4-DDO from its isomers. The asymmetry of 1,4-

DDO dictates its reactivity profile.

Feature
1,4-Dodecanediol

(Subject)
1,12-Dodecanediol

(Standard)
1,2-Dodecanediol

(Cosmetic)

Structure

Asymmetric (

&

OH)

Symmetric (Two

OH)
Vicinal (Two OH)

Reactivity
Differential (Primary >

Secondary)

Equal (Primary =

Primary)
Chelation-prone

Physical State
Waxy Solid / Viscous

Liquid

Crystalline Solid (MP

~80°C)
Waxy Solid

Polymer Effect
Disrupts Crystallinity

(Amorphous)
Promotes Crystallinity

Chain Termination

(often)

Primary Use
Internal Plasticizer,

Soft Segment

High-Performance

Polyamides

Antimicrobial,

Humectant

Protocol A: Synthesis of High-Purity 1,4-
Dodecanediol
Note: 1,4-DDO is often custom-synthesized via the reduction of

-Dodecalactone, a readily available flavor ingredient.

Objective: Convert
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-Dodecalactone to 1,4-Dodecanediol via hydride reduction.

Reagents:

-Dodecalactone (CAS 2305-05-7)

Lithium Aluminum Hydride (LiAlH

) (1.0 M in THF)

Tetrahydrofuran (THF), anhydrous

Ethyl Acetate (for extraction)

Step-by-Step Workflow:

Inert Atmosphere Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a

reflux condenser and addition funnel. Flush with Nitrogen (

).

Catalyst Charge: Transfer 1.2 equivalents of LiAlH

solution into the flask. Cool to 0°C using an ice bath.

Substrate Addition: Dissolve

-Dodecalactone (10 g) in 50 mL anhydrous THF. Add this solution dropwise to the LiAlH

over 30 minutes. Critical: Maintain temperature < 5°C to prevent side reactions.

Reaction Phase: Once addition is complete, remove the ice bath and allow the mixture to

warm to room temperature. Reflux at 66°C for 4 hours to ensure reduction of the sterically

hindered lactone carbonyl.

Quenching (Fieser Method): Cool to 0°C. Carefully add:

mL Water (where

= grams of LiAlH
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used)

mL 15% NaOH

mL Water

Isolation: Filter the granular white precipitate. Dry the filtrate over MgSO

and concentrate under reduced pressure.

Purification: Recrystallize from minimal hexane or perform vacuum distillation (approx. 160°C

@ 0.5 mmHg) to obtain the diol.

Validation:

FTIR: Disappearance of Carbonyl peak (1770 cm

) and appearance of broad OH stretch (3300 cm

).

NMR: Confirm distinct signals for C1 protons (triplet) and C4 methine proton (multiplet).

Protocol B: Polyurethane Elastomer Formulation
(The "Two-Shot" Method)
Challenge: The secondary hydroxyl at C4 is significantly less reactive than the primary hydroxyl

at C1. A "One-Shot" mix will result in poor molecular weight distribution. Solution: Use a

Prepolymer method to force the secondary hydroxyl to react.

Materials:

Polyol: PTMEG (MW 1000) - Soft Segment.

Isocyanate: 4,4'-MDI (Methylene diphenyl diisocyanate).

Chain Extender: 1,4-Dodecanediol (The Subject).[1][2]

Catalyst: Dibutyltin Dilaurate (DBTDL).
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Experimental Workflow:
Step 1: Prepolymer Formation (NCO-Capping)

Dehydrate PTMEG at 100°C under vacuum (-0.1 MPa) for 2 hours.

Cool to 60°C. Add MDI in excess (calculated for final NCO/OH ratio of 1.05).

React at 80°C for 2 hours under

.

Checkpoint: Titrate free NCO using the di-n-butylamine method to confirm theoretical NCO%

is reached.

Step 2: Chain Extension with 1,4-DDO

Dissolve 1,4-Dodecanediol in anhydrous DMAc (Dimethylacetamide) if bulk viscosity is too

high, or melt at 40°C.

Add the 1,4-DDO to the prepolymer.

Crucial: Add DBTDL catalyst (0.05 wt%) immediately. The catalyst is required to drive the

reaction of the sluggish secondary hydroxyl group.

Vigorous mixing (2000 rpm) for 60 seconds.

Cast into pre-heated Teflon molds (100°C).

Curing: Post-cure at 100°C for 24 hours.

Expected Outcome: The resulting elastomer will exhibit lower tensile modulus and higher

elongation at break compared to a control made with 1,4-Butanediol, due to the pendant octyl

chains preventing hard-segment crystallization.

Visualization of Chemical Architectures
The following diagrams illustrate the synthesis pathway and the structural impact of 1,4-DDO in

polymer chains.
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Polymer Chain Architecture Effect
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Figure 1: Synthesis pathway from lactone precursor and the resulting steric disruption in

polymer chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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